1-Aminocyclopropane-1-carboxylic Acid 1-Aminocyclopropane-1-carboxylic Acid 1-Aminocyclopropanecarboxylic acid (ACPC) is an intermediate in the synthesis of ethylene, the plant hormone responsible for biological processes ranging from seed germination to organ senescence. ACPC has been shown to modulate NMDA receptor activity by acting as a partial agonist at the glycine-binding site on NMDA receptors (EC50 = 0.7-0.9 µM) in the presence of low levels (1 µM) of glutamate and as a competitive antagonist at the glutamate-binding site on NMDA receptors (EC50 = 81.6 nM) with high levels (10 µM) of glutamate. This compound has been reported to protect against neuron cell death in in vivo models of ischemia by enabling moderate levels of NMDA receptor activation and attenuating any excess NMDA receptor signaling that may lead to neurotoxicity.
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CAS No.: 22059-21-8
Catalog No.: VC026955
InChI: InChI=1S/C4H7NO2/c5-4(1-2-4)3(6)7/h1-2,5H2,(H,6,7)
SMILES: C1CC1(C(=O)O)N
Molecular Formula: C4H7NO2
Molecular Weight: 101.105

1-Aminocyclopropane-1-carboxylic Acid

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CAS No.: 22059-21-8

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Catalog No.: VC026955

Molecular Formula: C4H7NO2

Molecular Weight: 101.105

IUPAC Name: 1-aminocyclopropane-1-carboxylic acid

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1-Aminocyclopropane-1-carboxylic Acid - 22059-21-8

CAS No. 22059-21-8
Product Name 1-Aminocyclopropane-1-carboxylic Acid
IUPAC Name 1-aminocyclopropane-1-carboxylic acid
Synonyms 1-Aminocyclopropanecarboxylic Acid; 1-Amino-1-carboxycyclopropane; 1-Aminocyclopropane-1-carboxylate; 1-Aminocyclopropanecarboxylic Acid; ACC; ACPC; NSC 98430; α-Aminocyclopropanecarboxylic Acid;
Molecular Formula C4H7NO2
Molecular Weight 101.105
InChI InChI=1S/C4H7NO2/c5-4(1-2-4)3(6)7/h1-2,5H2,(H,6,7)
InChIKey PAJPWUMXBYXFCZ-UHFFFAOYSA-N
SMILES C1CC1(C(=O)O)N
Appearance Assay:≥98%A crystalline solid
Description 1-Aminocyclopropanecarboxylic acid (ACPC) is an intermediate in the synthesis of ethylene, the plant hormone responsible for biological processes ranging from seed germination to organ senescence. ACPC has been shown to modulate NMDA receptor activity by acting as a partial agonist at the glycine-binding site on NMDA receptors (EC50 = 0.7-0.9 µM) in the presence of low levels (1 µM) of glutamate and as a competitive antagonist at the glutamate-binding site on NMDA receptors (EC50 = 81.6 nM) with high levels (10 µM) of glutamate. This compound has been reported to protect against neuron cell death in in vivo models of ischemia by enabling moderate levels of NMDA receptor activation and attenuating any excess NMDA receptor signaling that may lead to neurotoxicity.